Cas no 2034-61-9 (2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one)

• Product Name: 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
• CAS No: 2034-61-9
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1392298
• PubChem ID: 200415
• Update Time: 2025-10-29

2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
• CAA03461
• BRN 1955874
• AKOS026674803
• 2034-61-9
• A 960
• 4-08-00-02747 (Beilstein Handbook Reference)
• 1-Propanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• 2,4'-Dihydroxy-3'-methoxypropiophenone
• DG-0050
• 2-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)-propan-1-one
• Propiophenone, 2,4'-dihydroxy-3'-methoxy-
• DTXSID40942495
• Vanilloyl-methyl-carbinol

• Inchi： 1S/C10H12O4/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-6,11-12H,1-2H3
• InChI Key： XADGCRVOLDLTQY-UHFFFAOYSA-N
• SMILES： OC(C)C(C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones

Additional information on 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one

Exploring the Properties and Applications of 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one (CAS No. 2034-61-9)

2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one, with the CAS registry number 2034-61-9, is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its diverse applications in the food, cosmetic, and pharmaceutical industries. This compound, also known as acetovanillone or apocynin, belongs to the class of phenylpropanoids, which are widely recognized for their antioxidant and anti-inflammatory properties. Its unique chemical structure, featuring a hydroxy and methoxy substitution on the aromatic ring, contributes to its biological activity and versatility.

In the realm of natural product chemistry, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one is often studied for its role as a precursor in the biosynthesis of lignans and flavonoids. Researchers have explored its potential as a radical scavenger, which aligns with the growing consumer demand for natural antioxidants in skincare and dietary supplements. The compound's ability to modulate oxidative stress has made it a subject of interest in studies related to aging and chronic diseases, topics that are frequently searched in scientific and wellness communities.

From an industrial perspective, CAS No. 2034-61-9 is valued for its role in flavor and fragrance formulations. Its subtle vanilla-like aroma, derived from the 4-hydroxy-3-methoxyphenyl moiety, makes it a popular choice for enhancing sensory profiles in food products. This aligns with the current trend of clean-label ingredients, as consumers increasingly seek transparent and naturally derived additives. Manufacturers are leveraging this compound to meet the demand for plant-based and sustainable alternatives to synthetic flavors.

The pharmacological potential of 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one has also been a hot topic in biomedical research. Studies suggest that it may exhibit neuroprotective and cardioprotective effects, which are highly relevant given the rising global focus on mental health and cardiovascular wellness. These keywords are frequently queried in academic databases and health forums, reflecting the public's growing interest in preventive healthcare solutions.

In the cosmeceutical industry, this compound is gaining traction as an active ingredient in anti-aging and brightening formulations. Its ability to inhibit tyrosinase activity makes it a promising candidate for addressing hyperpigmentation, a common concern among skincare enthusiasts. This application ties into the booming market for natural skincare products, which is projected to grow exponentially in the coming years.

From a green chemistry standpoint, the synthesis and extraction methods for 2034-61-9 have evolved to emphasize eco-friendly processes. Researchers are exploring biocatalytic approaches and plant cell culture techniques to produce this compound sustainably. These innovations resonate with the global push toward carbon neutrality and circular economy models, which are dominant themes in contemporary scientific discourse.

Analytical chemists frequently employ advanced techniques such as HPLC and LC-MS to quantify and characterize 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one in complex matrices. The compound's distinct UV absorption profile facilitates its detection, making it a benchmark in method development for phenolic compound analysis. This technical aspect is crucial for quality control in industries where purity and consistency are paramount.

Looking ahead, the multifunctionality of CAS No. 2034-61-9 positions it as a compound of enduring relevance. Whether in the context of functional foods, cosmetic actives, or pharmaceutical intermediates, its applications continue to expand. As research uncovers more about its mechanisms of action and synergistic effects with other bioactive compounds, we can anticipate even broader utilization of this versatile molecule across interdisciplinary fields.